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Introduction

(Z)-Aldosecologanin, also known as Centauroside, is an iridoid glycoside that has been
isolated from plants of the Lonicera genus, notably Lonicera japonica (Japanese honeysuckle).
Iridoids are a class of secondary metabolites that are of significant interest to the scientific
community due to their diverse biological activities. This technical guide provides a
comprehensive overview of the known physico-chemical properties of (Z)-Aldosecologanin, a
summary of its biological activity with a focus on its role as an a-glucosidase inhibitor, and a
generalized experimental protocol for its isolation and purification.

Physico-chemical Properties

(2)-Aldosecologanin is a complex molecule with the chemical formula C34H46019.[1][2] It

exists as a powder at room temperature. While experimental data for its melting and boiling
points are not readily available in the current literature, a summary of its other key physico-
chemical properties is presented in Table 1.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b591355?utm_src=pdf-interest
https://pmc.ncbi.nlm.nih.gov/articles/PMC6155790/
https://www.wisdomlib.org/concept/alpha-glucosidase-inhibition
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b591355?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Source(s)
Molecular Formula C34H46019 [1112]
Molecular Weight 758.72 g/mol [3]

CAS Number 82474-97-3 [2]
Physical State Powder

Predicted Density 1.50 g/cm3 [3]

Soluble in Chloroform,
Solubility Dichloromethane, Ethyl BioCrick
Acetate, DMSO, Acetone
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Powder: -20°C; In solvent:
Storage Temperature 80°C [3]

Experimental Protocols
General Isolation and Purification Methodology

The isolation of (Z)-Aldosecologanin from its natural source, such as the leaves or flowers of
Lonicera japonica, typically involves solvent extraction followed by chromatographic separation.
While a specific, validated protocol for this compound is not detailed in the available literature,
a generalizable workflow can be constructed based on methods used for other iridoid
glycosides from the same plant source.

Workflow for Isolation of Iridoid Glycosides from Lonicera japonica
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Generalized Isolation Workflow
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Caption: Generalized workflow for the isolation and purification of (Z)-Aldosecologanin.
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. Extraction:

The dried and powdered plant material (e.g., leaves of Lonicera japonica) is subjected to
extraction with a polar solvent, typically an alcohol-water mixture such as 80% ethanol.[1]

The extraction is often performed multiple times with heating to ensure a high yield of the
target compounds.[1]

. Concentration and Partitioning:

The combined extracts are concentrated under reduced pressure to remove the extraction
solvent.[1]

The resulting aqueous residue is then subjected to liquid-liquid partitioning with solvents of
increasing polarity, such as ethyl acetate and n-butanol, to separate compounds based on
their polarity.[1] Iridoid glycosides like (Z)-Aldosecologanin are typically enriched in the n-
butanol fraction.

. Chromatographic Purification:

The n-butanol extract is further purified using chromatographic techniques. High-Speed
Counter-Current Chromatography (HSCCC) is an effective method for the initial separation
of the crude extract into several fractions.[1]

Fractions containing the target compound are then subjected to further purification using
preparative High-Performance Liquid Chromatography (Prep-HPLC) to yield pure (Z)-
Aldosecologanin.[1]

. Structure Elucidation:

The structure of the isolated compound is confirmed using spectroscopic methods, including
Nuclear Magnetic Resonance (NMR) spectroscopy (*H NMR and 3C NMR) and Mass
Spectrometry (MS).

Biological Activity: a-Glucosidase Inhibition

(2)-Aldosecologanin has been identified as an inhibitor of a-glucosidase, an enzyme crucial for
carbohydrate digestion. This inhibitory activity suggests its potential as a therapeutic agent for
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managing type 2 diabetes.

Mechanism of a-Glucosidase Inhibition

a-Glucosidase enzymes are located in the brush border of the small intestine and are
responsible for breaking down complex carbohydrates into monosaccharides, such as glucose,
which can then be absorbed into the bloodstream. By inhibiting this enzyme, (2)-
Aldosecologanin can delay carbohydrate digestion and reduce the rate of glucose absorption,
thereby lowering postprandial blood glucose levels.[5][6]

Diagram of a-Glucosidase Inhibition

Mechanism of a-Glucosidase Inhibition
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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